![molecular formula C12H11NOS B8271088 2-(2-Ethylphenyl)thiazole-4-carbaldehyde CAS No. 885279-53-8](/img/structure/B8271088.png)
2-(2-Ethylphenyl)thiazole-4-carbaldehyde
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Description
2-(2-Ethylphenyl)thiazole-4-carbaldehyde is a derivative of thiazole aldehyde . Thiazole aldehydes are known to undergo Baylis–Hillman reaction with methyl acrylate catalyzed by DABCO (1,4-diazabicyclo [2.2.2]octane) .
Molecular Structure Analysis
The molecular formula of 2-(2-Ethylphenyl)thiazole-4-carbaldehyde is C12H11NOS, and its molecular weight is 217.29 . The InChI code is 1S/C12H11NOS/c1-2-9-3-5-10(6-4-9)12-13-11(7-14)8-15-12/h3-8H,2H2,1H3 .Future Directions
properties
CAS RN |
885279-53-8 |
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Product Name |
2-(2-Ethylphenyl)thiazole-4-carbaldehyde |
Molecular Formula |
C12H11NOS |
Molecular Weight |
217.29 g/mol |
IUPAC Name |
2-(2-ethylphenyl)-1,3-thiazole-4-carbaldehyde |
InChI |
InChI=1S/C12H11NOS/c1-2-9-5-3-4-6-11(9)12-13-10(7-14)8-15-12/h3-8H,2H2,1H3 |
InChI Key |
DCWZGBQXMBBOGM-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=CC=CC=C1C2=NC(=CS2)C=O |
Origin of Product |
United States |
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